Tert-butyl 2,5-diazaspiro[3.5]nonane-5-carboxylate

• IUPAC Name: tert-butyl 2,5-diazaspiro[3.5]nonane-5-carboxylate
• InChI: InChI=1S/C12H22N2O2/c1-11(2,3)16-10(15)14-7-5-4-6-12(14)8-13-9-12/h13H,4-9H2,1-3H3
• InChI Key: MYPWDUFYPPMTKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC12CNC2
• Molecular Formula: C12H22N2O2
• DSSTOX Substance ID: DTXSID20719147
• Molecular Weight: 226.32 g/mol
• CAS RN: 1246035-53-9

Description

Tert-butyl 2,5-diazaspiro[3.5]nonane-5-carboxylate is a chemical compound with the molecular formula C12H22N2O2. It is related to other compounds such as tert-Butyl 5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate and tert-Butyl 2,7-diazaspiro[3.5]nonane-2-carboxylate.

Molecular Structure Analysis

The molecular structure of Tert-butyl 2,5-diazaspiro[3.5]nonane-5-carboxylate consists of a spirocyclic system with two nitrogen atoms. The molecular weight is 226.315 Da.

Scientific Research Applications

Environmental Occurrence and Fate of SPAs

Synthetic phenolic antioxidants (SPAs), including compounds with tert-butyl groups, have seen extensive study regarding their environmental occurrence, fate, human exposure, and toxicity. These compounds, utilized across various industrial and commercial products for their antioxidative properties, have been detected in multiple environmental matrices such as indoor dust, outdoor air particulates, sea sediment, and river water. The persistence and detection of SPAs and their transformation products in both the environment and human tissues highlight the necessity of ongoing research into their environmental behaviors, toxicity effects, and the development of SPAs with reduced environmental impact (Liu & Mabury, 2020).

Decomposition of MTBE in Cold Plasma Reactors

The decomposition of methyl tert-butyl ether (MTBE), a compound related to tert-butyl chemical structures, using cold plasma reactors presents an innovative approach to addressing environmental contamination. This study illustrates the potential of radio frequency (RF) plasma reactors in decomposing and converting MTBE, a common gasoline additive, into less harmful substances. The research shows that decomposition efficiency increases with input power and highlights the versatility of plasma technology in environmental remediation (Hsieh et al., 2011).

Bioactive Compounds in Cosmetic, Agronomic, and Pharmaceutical Industries

Tert-butyl groups are prominent in various bioactive compounds, including neo fatty acids and neo alkanes, which possess significant antioxidative, anticancer, antimicrobial, and antibacterial activities. These natural and synthetic compounds, featuring tert-butyl units, hold promise for future applications in cosmetic, agronomic, and pharmaceutical industries. This comprehensive review underscores the potential of these compounds in developing new chemical preparations with beneficial health effects and industrial applications (Dembitsky, 2006).